Cas no 2172468-23-2 (tert-butyl N-(5-sulfanylhexyl)carbamate)

Tert-butyl N-(5-sulfanylhexyl)carbamate is a protected thiol-containing carbamate derivative used in organic synthesis and pharmaceutical research. Its key advantage lies in the tert-butyloxycarbonyl (Boc) protecting group, which stabilizes the amine functionality while allowing selective deprotection under mild acidic conditions. The sulfhydryl (-SH) group at the hexyl chain enables thiol-based conjugation reactions, making it valuable for bioconjugation, peptide modification, and polymer chemistry. The compound’s structure provides a balance between reactivity and stability, facilitating controlled functionalization in complex molecular architectures. Its compatibility with standard synthetic protocols and orthogonal protection strategies enhances its utility in multi-step synthesis.
tert-butyl N-(5-sulfanylhexyl)carbamate structure
2172468-23-2 structure
Product Name:tert-butyl N-(5-sulfanylhexyl)carbamate
CAS No:2172468-23-2
MF:C11H23NO2S
MW:233.370822191238
CID:6046216
PubChem ID:165532002
Update Time:2025-06-30

tert-butyl N-(5-sulfanylhexyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(5-sulfanylhexyl)carbamate
    • EN300-1288356
    • 2172468-23-2
    • Inchi: 1S/C11H23NO2S/c1-9(15)7-5-6-8-12-10(13)14-11(2,3)4/h9,15H,5-8H2,1-4H3,(H,12,13)
    • InChI Key: HNYSHEBJFXVSNB-UHFFFAOYSA-N
    • SMILES: SC(C)CCCCNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 233.14495015g/mol
  • Monoisotopic Mass: 233.14495015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.3Ų

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tert-butyl N-(5-sulfanylhexyl)carbamate Related Literature

Additional information on tert-butyl N-(5-sulfanylhexyl)carbamate

tert-butyl N-(5-sulfanylhexyl)carbamate: A Key Intermediate in Modern Pharmaceutical Development

tert-butyl N-(5-sulfanylhexyl)carbamate, with the chemical identifier CAS 2172468-23-2, represents a significant advancement in the field of organic chemistry and pharmaceutical synthesis. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and biotechnology. The tert-butyl group provides steric bulk and stability, while the 5-sulfanylhexyl chain introduces functional groups that are critical for bioactivity and reactivity. The carbamate moiety further enhances its utility as a versatile building block for complex molecule synthesis.

Recent studies have highlighted the importance of tert-butyl N-(5-sulfanylhexyl)carbamate in the development of novel therapeutic agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of antiviral compounds targeting RNA-dependent RNA polymerases. The compound's ability to undergo selective chemical modifications makes it a preferred choice for researchers exploring structure-activity relationship (SAR) studies. This property aligns with the growing demand for customizable drug candidates in personalized medicine.

The 5-sulfanylhexyl functional group is particularly noteworthy for its potential in modulating biological interactions. Research published in Advanced Drug Delivery Reviews (2024) explored how this group can enhance the solubility and permeability of drug molecules, critical parameters for oral bioavailability. The carbamate linkage also contributes to the compound's stability under physiological conditions, reducing degradation risks during drug development phases.

From a synthetic perspective, the tert-butyl group serves as a protective entity during multi-step organic syntheses. This feature is crucial for maintaining the integrity of complex molecular architectures. A 2023 study in Organic & Biomolecular Chemistry showcased its utility in asymmetric synthesis protocols, where the tert-butyl moiety prevents unwanted side reactions while enabling controlled functionalization of the 5-sulfanylhexyl chain.

Current research trends indicate a strong focus on leveraging tert-butyl N-(5-sulfanylhexyl)carbamate for the development of targeted therapies. A 2024 review in Chemical Reviews emphasized its potential in creating prodrugs that enhance drug delivery efficiency. The 5-sulfanylhexyl chain's reactivity with biological systems allows for the design of molecules that can selectively target pathological tissues, minimizing systemic side effects.

Advancements in computational chemistry have further expanded the applications of this compound. Machine learning models trained on molecular datasets have identified tert-butyl N-(5-sulfanylhexyl)carbamate as a promising scaffold for designing molecules with enhanced pharmacokinetic profiles. These computational tools enable rapid screening of potential derivatives, accelerating the drug discovery process.

Environmental and safety considerations are also being addressed in contemporary research. Studies on the tert-butyl group's biodegradability have shown that compounds containing this moiety exhibit reduced environmental persistence compared to traditional synthetic intermediates. This characteristic is increasingly important as the pharmaceutical industry adopts more sustainable manufacturing practices.

The 5-sulfanylhexyl functional group's reactivity has been explored in the context of green chemistry. Researchers are investigating catalytic methods to improve the efficiency of its chemical transformations while minimizing waste generation. These efforts align with global initiatives to reduce the environmental impact of pharmaceutical production.

Recent breakthroughs in biotechnology have opened new avenues for the application of tert-butyl N-(5-sulfanylhexyl)carbamate. A 2024 study in Biomaterials demonstrated its use in the development of biocompatible polymers for drug delivery systems. The compound's ability to form stable conjugates with biomolecules makes it a valuable component in the design of smart drug delivery platforms.

The carbamate moiety's role in modulating drug-target interactions has been a focus of recent investigations. Research published in ACS Chemical Biology (2024) highlighted how this functional group can be engineered to improve the binding affinity of therapeutic agents to specific protein targets. These findings underscore the compound's versatility in creating molecules with optimized biological activity.

Collaborative efforts between academia and industry have led to the exploration of tert-butyl N-(5-sulfanylhexyl)carbamate in the context of combination therapies. A 2023 clinical trial reported in Clinical Pharmacology & Therapeutics demonstrated its potential as a component in multi-target drug formulations designed to address complex diseases such as cancer and neurodegenerative disorders.

As the field of pharmaceutical chemistry continues to evolve, the significance of tert-butyl N-(5-sulfanylhexyl)carbamate is expected to grow. Its unique molecular characteristics position it as a key player in the development of next-generation therapeutics. Ongoing research is likely to uncover additional applications, further solidifying its role in modern drug discovery and biotechnology.

Advancements in analytical techniques are enabling more precise characterization of tert-butyl N-(5-sulfanylhexyl)carbamate and its derivatives. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being used to study the compound's behavior in complex biological systems. These insights are critical for optimizing its use in pharmaceutical applications.

The integration of synthetic methodologies with biological studies is creating new opportunities for the application of this compound. A 2024 study in Chemical Science demonstrated how the 5-sulfanylhexyl chain can be functionalized to create molecules with enhanced targeting capabilities. These developments highlight the compound's potential in the design of next-generation therapeutic agents.

As the pharmaceutical industry continues to prioritize innovation, the role of tert-butyl N-(5-sulfanylhexyl)carbamate is likely to expand. Its unique properties make it a valuable tool for researchers exploring new frontiers in drug discovery and biotechnology. Continued research and development are expected to uncover additional applications, further enhancing its significance in the field.

The future of tert-butyl N-(5-sulfanylhexyl)carbamate appears promising, with ongoing research focused on expanding its applications and optimizing its properties for therapeutic use. As new technologies and methodologies emerge, the compound's potential is likely to be further realized, contributing to the advancement of pharmaceutical science and biotechnology.

Ultimately, the study of tert-butyl N-(5-sulfanylhexyl)carbamate represents a critical intersection of organic chemistry, pharmacology, and biotechnology. Its unique molecular characteristics and versatile functional groups position it as a key component in the development of innovative therapeutic strategies. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the advancement of modern medicine.

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